Cas no 1805165-65-4 (2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde)

2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its distinct structural features, including the bromo and difluoromethyl substituents, enhance reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The aldehyde group provides a functional handle for further derivatization, enabling the introduction of diverse pharmacophores. The methoxy group contributes to electronic modulation, influencing the compound's stability and reactivity profile. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, offering a balance of synthetic flexibility and structural precision for advanced research applications.

2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde structure

1805165-65-4 structure

Product Name:2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

CAS No:1805165-65-4

MF:C₈H₆BrF₂NO₂

MW:266.039548397064

CID:4863616

Update Time:2025-10-30

2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde
- Inchi： 1S/C8H6BrF2NO2/c1-14-8-5(7(10)11)2-4(3-13)6(9)12-8/h2-3,7H,1H3
- InChI Key： KEJCBBCQWPJETH-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)C=C(C(F)F)C(=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 206
XLogP3: 2.3
Topological Polar Surface Area: 39.2

2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029057149-1g	2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde	1805165-65-4	97%	1g	$1,579.40	2022-04-01

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Additional information on 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde

2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805165-65-4)

The compound 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805165-65-4) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 5, a methoxy group at position 6, and a carboxaldehyde group at position 3. These substituents confer the molecule with distinctive electronic and steric properties, making it an attractive candidate for various chemical transformations and functional applications.

Recent studies have highlighted the potential of 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antifungal agents, where the bromine substituent plays a crucial role in enhancing the molecule's ability to inhibit fungal growth. Additionally, the presence of the difluoromethyl group has been shown to improve the compound's stability under harsh environmental conditions, making it suitable for agricultural applications.

The synthesis of 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the bromination of a pyridine derivative followed by selective fluorination and alkylation steps. This method ensures high yield and purity, which are critical for its use in downstream applications.

In terms of pharmacological applications, 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde has demonstrated promising results in preclinical studies as a potential anticancer agent. The carboxaldehyde group facilitates the formation of covalent bonds with cellular proteins, enabling targeted drug delivery. Furthermore, the methoxy group enhances solubility and bioavailability, making it an ideal candidate for drug development.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde. Quantum mechanical calculations have revealed that the bromine atom significantly alters the electron distribution across the pyridine ring, enhancing its reactivity towards nucleophilic substitutions. This understanding has paved the way for innovative synthetic strategies that exploit these electronic properties.

From an environmental perspective, 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural ecosystems. This property is particularly important for its application in agrochemicals, where minimizing environmental impact is a key consideration.

In conclusion, 2-Bromo-5-(difluoromethyl)-6-methoxypyridine-3-carboxaldehyde (CAS No. 1805165-65-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an essential component in modern chemical research and development.